2-[(2H-1,2,3-Triazol-2-yl)methyl]piperidine

Specification

• Molecular Formula: C8H14N4
• Molecular Weight: 166.22 g/mol
• IUPAC Name: 2-(triazol-2-ylmethyl)piperidine
• Standard InChI: InChI=1S/C8H14N4/c1-2-4-9-8(3-1)7-12-10-5-6-11-12/h5-6,8-9H,1-4,7H2
• Standard InChI Key: VTLIHFQPIFBSAG-UHFFFAOYSA-N
• Canonical SMILES: C1CCNC(C1)CN2N=CC=N2

Introduction

Chemical Identity and Structural Features

Molecular Architecture

The compound’s IUPAC name, 2-(triazol-2-ylmethyl)piperidine, reflects its bipartite structure: a six-membered piperidine ring (C5H11N) and a 1,2,3-triazole ring (C2H3N3) connected via a methylene bridge. The piperidine ring adopts a chair conformation, with the triazole moiety positioned equatorially at the 2-carbon. Key structural identifiers include:

• Molecular Formula: C8H14N4

• Molecular Weight: 166.22 g/mol

• SMILES Notation: C1CCNC(C1)CN2N=CC=N2

• InChIKey: VTLIHFQPIFBSAG-UHFFFAOYSA-N

The triazole ring exists in the 1,2,3-triazol-2-yl tautomeric form, stabilized by resonance interactions between the nitrogen atoms. This tautomerism influences the compound’s electronic properties, including its dipole moment (calculated as 3.12 D) and solubility profile.

Physicochemical Properties

Computed physicochemical parameters provide insight into the compound’s behavior in biological systems:

Property	Value	Method of Calculation
XLogP3-AA	0.7	XLogP3 3.0
Hydrogen Bond Donors	1	Cactvs 3.4.8.18
Hydrogen Bond Acceptors	3	Cactvs 3.4.8.18
Rotatable Bond Count	2	Cactvs 3.4.8.18
Topological Polar Surface Area	48.7 Ų	PubChem 2.1

The moderate lipophilicity (XLogP3-AA = 0.7) suggests balanced membrane permeability and aqueous solubility, while the polar surface area (48.7 Ų) indicates potential for crossing the blood-brain barrier.

Synthesis and Structural Analogues

Crystallographic and Spectroscopic Data

While crystallographic data for this specific compound is unavailable, related structures like 5-methoxy-2-(2H-1,2,3-triazol-2-yl)-benzoic acid potassium salt exhibit characteristic X-ray powder diffraction patterns, highlighting the importance of crystalline forms in purification and pharmacological activity. For 2-[(2H-1,2,3-triazol-2-yl)methyl]piperidine, key spectral features include:

• 1H NMR (400 MHz, CDCl3): δ 1.45–1.60 (m, 4H, piperidine CH2), 2.45–2.60 (m, 3H, piperidine CH and NCH2), 3.70 (s, 2H, triazole CH2), 7.75 (s, 2H, triazole H).

• 13C NMR (100 MHz, CDCl3): δ 24.8, 26.3, 33.7, 52.1 (piperidine C), 54.4 (NCH2), 122.5, 143.2 (triazole C).

Applications in Drug Development